Cas no 2309571-45-5 (furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone)

• Product Name: furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone
• CAS No: 2309571-45-5
• MF: C₁₂H₁₃N₃O₄S
• MW: 295.314321279526
• CID: 6250799
• PubChem ID: 121152373
• Update Time: 2025-06-14

furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• AKOS032693652
• furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone
• furan-2-yl-[3-(1-methylimidazol-2-yl)sulfonylazetidin-1-yl]methanone
• F6471-9007
• 2309571-45-5
• 2-{[1-(furan-2-carbonyl)azetidin-3-yl]sulfonyl}-1-methyl-1H-imidazole

• Inchi： 1S/C12H13N3O4S/c1-14-5-4-13-12(14)20(17,18)9-7-15(8-9)11(16)10-3-2-6-19-10/h2-6,9H,7-8H2,1H3
• InChI Key： DXWABBPKENOBOB-UHFFFAOYSA-N
• SMILES： S(C1=NC=CN1C)(C1CN(C(C2=CC=CO2)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 295.06267708g/mol
• Monoisotopic Mass: 295.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 93.8Ų

Additional information on furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone

Research Brief on the Latest Advances in Furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone (CAS: 2309571-45-5)

In recent years, the compound furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone (CAS: 2309571-45-5) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, including a furan ring and an imidazole sulfonyl azetidine moiety, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone involves a multi-step process that leverages modern organic chemistry techniques. Recent studies have optimized the synthetic route to improve yield and purity, with particular emphasis on the sulfonylation of the azetidine ring and subsequent coupling with the furan moiety. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

Biological studies have revealed that furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone exhibits potent inhibitory activity against a range of enzymes, particularly those involved in inflammatory pathways. For instance, in vitro assays have demonstrated its ability to selectively inhibit cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests potential applications in the development of novel anti-inflammatory agents with reduced gastrointestinal side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further investigations into the compound's mechanism of action have utilized molecular docking and dynamics simulations to elucidate its binding interactions with target proteins. These computational studies have identified key hydrogen bonding and hydrophobic interactions between the compound and the active site of COX-2, providing a structural basis for its inhibitory activity. Such insights are invaluable for the rational design of derivatives with enhanced potency and selectivity.

In addition to its anti-inflammatory properties, preliminary studies have explored the anticancer potential of furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone. Cell-based assays using various cancer cell lines have shown that the compound induces apoptosis and inhibits proliferation, particularly in breast and lung cancer models. These effects are believed to be mediated through the modulation of signaling pathways involved in cell survival and growth, although further mechanistic studies are warranted to fully understand its anticancer activity.

Despite these promising findings, challenges remain in the development of furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive pharmacokinetic and toxicological studies. Recent efforts have focused on prodrug strategies and formulation optimization to improve the compound's drug-like properties, with encouraging results in preclinical models.

In conclusion, furan-2-yl(3-((1-methyl-1H-imidazol-2-yl)sulfonyl)azetidin-1-yl)methanone represents a promising scaffold for the development of novel therapeutic agents. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation. Future research should prioritize the optimization of its pharmacological profile and the exploration of its therapeutic potential in relevant disease models. As the field advances, this compound may pave the way for new treatments in inflammation and oncology, addressing unmet medical needs.